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Compound of Interest

Compound Name:
3-Aminobenzaldehyde

hydrochloride

Cat. No.: B137676 Get Quote

In-Depth Technical Guide to 3-
Aminobenzaldehyde Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core molecular and physical

properties of 3-Aminobenzaldehyde hydrochloride. It is intended to be a valuable resource

for professionals in research and development, particularly in the fields of medicinal chemistry

and organic synthesis. This document presents key quantitative data in structured tables,

details experimental protocols, and offers visualizations of relevant synthetic pathways.

Core Molecular and Physical Properties
3-Aminobenzaldehyde hydrochloride is a versatile organic compound utilized as a key

intermediate in the synthesis of a variety of molecules, including pharmaceuticals and dyes.[1]

Its chemical structure, featuring both an amino and an aldehyde functional group, allows for a

diverse range of chemical transformations.

Table 1: Molecular and Physical Constants of 3-Aminobenzaldehyde Hydrochloride
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Property Value Source

Molecular Formula C₇H₈ClNO [2]

Molecular Weight 157.60 g/mol

CAS Number 127248-99-1 [1]

Appearance Colorless crystalline solid [1]

Solubility Good solubility in water [1]

Note: Specific quantitative data for melting point, boiling point, and a detailed solubility profile

for the hydrochloride salt are not consistently available in the public domain. Much of the

available data pertains to the free base, 3-aminobenzaldehyde.

Synthetic Applications and Experimental Protocols
3-Aminobenzaldehyde hydrochloride serves as a crucial building block in organic synthesis,

particularly in the preparation of Schiff bases and other heterocyclic compounds. The presence

of the amine and aldehyde moieties allows for a variety of condensation and substitution

reactions.

Synthesis of 3-Aminobenzaldehyde Hydrochloride
The hydrochloride salt is typically prepared by reacting the free base, 3-aminobenzaldehyde,

with hydrochloric acid.[1] The synthesis of the parent 3-aminobenzaldehyde often involves the

reduction of 3-nitrobenzaldehyde.[3]

Logical Workflow for the Preparation of 3-Aminobenzaldehyde Hydrochloride

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.molbase.com/name/3-AMINO-BENZALDEHYDE%20HYDROCHLORIDE.html
https://www.chembk.com/en/chem/3-AMINO-BENZALDEHYDE%20HYDROCHLORIDE
https://www.chembk.com/en/chem/3-AMINO-BENZALDEHYDE%20HYDROCHLORIDE
https://www.chembk.com/en/chem/3-AMINO-BENZALDEHYDE%20HYDROCHLORIDE
https://www.benchchem.com/product/b137676?utm_src=pdf-body
https://www.benchchem.com/product/b137676?utm_src=pdf-body
https://www.chembk.com/en/chem/3-AMINO-BENZALDEHYDE%20HYDROCHLORIDE
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4220077.htm
https://www.benchchem.com/product/b137676?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b137676?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3-Nitrobenzaldehyde

Reduction
(e.g., with Sodium Disulfide or

Sodium Bisulfite and Ferrous Sulfate)

Step 1

3-Aminobenzaldehyde

Reaction with
Hydrochloric Acid (HCl)

Step 2

3-Aminobenzaldehyde Hydrochloride
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Dissolve 3-Aminobenzaldehyde HCl
and a primary amine in ethanol

Add catalytic acid

Reflux the mixture

Monitor reaction by TLC

Cool to crystallize

Upon completion

Vacuum filter to isolate product

Wash with cold ethanol

Recrystallize for purification

3-Aminobenzaldehyde
Hydrochloride

Synthesis of
Schiff Bases &

Other Derivatives

Library of
Novel Compounds

Biological Screening
(e.g., enzyme assays,

cell-based assays)

Identification of
'Hit' Compounds Lead Optimization Drug Candidate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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